Cas no 2229362-50-7 (3-(azidomethyl)-5-bromo-2-fluoropyridine)
3-(azidomethyl)-5-bromo-2-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(azidomethyl)-5-bromo-2-fluoropyridine
- EN300-1909253
- 2229362-50-7
-
- Inchi: 1S/C6H4BrFN4/c7-5-1-4(2-11-12-9)6(8)10-3-5/h1,3H,2H2
- InChI Key: BDBZIDMXAVHGMK-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)CN=[N+]=[N-])F
Computed Properties
- Exact Mass: 229.96034g/mol
- Monoisotopic Mass: 229.96034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 27.2Ų
3-(azidomethyl)-5-bromo-2-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1909253-0.05g |
3-(azidomethyl)-5-bromo-2-fluoropyridine |
2229362-50-7 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1909253-0.1g |
3-(azidomethyl)-5-bromo-2-fluoropyridine |
2229362-50-7 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1909253-0.25g |
3-(azidomethyl)-5-bromo-2-fluoropyridine |
2229362-50-7 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1909253-0.5g |
3-(azidomethyl)-5-bromo-2-fluoropyridine |
2229362-50-7 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1909253-1.0g |
3-(azidomethyl)-5-bromo-2-fluoropyridine |
2229362-50-7 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1909253-2.5g |
3-(azidomethyl)-5-bromo-2-fluoropyridine |
2229362-50-7 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1909253-5.0g |
3-(azidomethyl)-5-bromo-2-fluoropyridine |
2229362-50-7 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1909253-10.0g |
3-(azidomethyl)-5-bromo-2-fluoropyridine |
2229362-50-7 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1909253-1g |
3-(azidomethyl)-5-bromo-2-fluoropyridine |
2229362-50-7 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1909253-5g |
3-(azidomethyl)-5-bromo-2-fluoropyridine |
2229362-50-7 | 5g |
$2858.0 | 2023-09-18 |
3-(azidomethyl)-5-bromo-2-fluoropyridine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-(azidomethyl)-5-bromo-2-fluoropyridine
Introduction to 3-(azidomethyl)-5-bromo-2-fluoropyridine (CAS No. 2229362-50-7)
3-(azidomethyl)-5-bromo-2-fluoropyridine, identified by the chemical formula CAS No. 2229362-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing nitrogen, which makes it a versatile scaffold for the synthesis of various bioactive molecules. The presence of multiple functional groups, including an azidomethyl group, a bromo substituent, and a fluorine atom, endows this compound with unique reactivity and potential applications in drug discovery and material science.
The azidomethyl group (–CH₂N₃) is a key feature of this compound, providing a reactive site for further functionalization through nucleophilic substitution reactions. This functionality is particularly valuable in medicinal chemistry, where it can be used to introduce azido-containing motifs into larger molecular frameworks. Such motifs have been widely explored for their potential in modulating biological pathways, including enzyme inhibition and signal transduction. The bromo atom (–Br) at the 5-position of the pyridine ring further enhances the synthetic utility of this compound, as bromine is a common leaving group in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular structures, enabling the development of novel pharmaceuticals.
The fluoropyridine core (–CF₂) adds another layer of complexity and interest to 3-(azidomethyl)-5-bromo-2-fluoropyridine. Fluorine atoms are frequently incorporated into drug molecules due to their ability to influence metabolic stability, binding affinity, and pharmacokinetic properties. In particular, fluoropyridines have been extensively studied for their role in enhancing the bioavailability and efficacy of therapeutic agents. The combination of these three distinct functional groups—azidomethyl, bromo, and fluorine—makes 3-(azidomethyl)-5-bromo-2-fluoropyridine a promising intermediate for the synthesis of diverse pharmacophores.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of 3-(azidomethyl)-5-bromo-2-fluoropyridine position it as a valuable building block for such inhibitors. For instance, the azidomethyl group can be selectively transformed into other functional moieties through various chemical transformations, allowing researchers to fine-tune the properties of their synthetic targets. This adaptability has been leveraged in several high-profile studies aimed at identifying novel therapeutic candidates.
One notable area of research involving 3-(azidomethyl)-5-bromo-2-fluoropyridine is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling and are often dysregulated in diseases like cancer. By incorporating this compound into drug-like molecules, researchers have been able to develop potent inhibitors that selectively target specific kinases. The bromo and fluorine substituents facilitate further derivatization through cross-coupling reactions, enabling the construction of complex inhibitor structures with improved binding affinity and selectivity.
Another emerging field where 3-(azidomethyl)-5-bromo-2-fluoropyridine has shown promise is in the development of antimicrobial agents. Antibiotic resistance poses a significant global health challenge, necessitating the discovery of novel antimicrobial compounds. The structural motifs present in this compound have been explored in several synthetic efforts aimed at creating new antibiotics with enhanced efficacy against resistant bacterial strains. The ability to modify the azido group into other functional entities has allowed researchers to explore different chemical space, leading to the identification of promising lead compounds.
The versatility of 3-(azidomethyl)-5-bromo-2-fluoropyridine also extends to materials science applications. Fluorinated pyridines are known for their contributions to advanced materials such as liquid crystals and organic semiconductors due to their ability to influence electronic properties and thermal stability. By leveraging the reactivity of its functional groups, researchers have been able to design novel materials with tailored properties for use in optoelectronic devices and other high-tech applications.
In conclusion,3-(azidomethyl)-5-bromo-2-fluoropyridine (CAS No. 2229362-50-7) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique combination of an azidomethyl group, a bromo substituent, and a fluorine atom makes it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing research into its applications underscores its importance as a tool for innovation in drug discovery and material science.
2229362-50-7 (3-(azidomethyl)-5-bromo-2-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)